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Introduction

NCAO029 is a novel small molecule activator of the human mitochondrial caseinolytic protease P
(HsClIpP).[1][2][3][4][5] Emerging research has highlighted its therapeutic potential in various
disease models, including inflammatory bowel disease (IBD) and several types of cancer, such
as colorectal adenocarcinoma and small cell lung carcinoma.[3][6][7][8] NCA029 exerts its
biological effects by inducing mitochondrial dysfunction and triggering an ATF3-dependent
integrated stress response, which ultimately leads to cell death in cancer cells and modulates
the immune response in inflammatory conditions.[3][4][9]

These application notes provide an overview of the in vivo delivery methods for NCA029 and
detailed protocols for key experiments in mouse models.

Data Presentation
In Vitro Efficacy of NCA029 in Human Colon
Adenocarcinoma Cell Lines
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Cell Line IC50 (uM)
HCT116 11
SW620 15
HCT15 35
SW480 5.4
DLD-1 3.1

Data sourced from Zhang et al., 2024.[10]

: : i ¢ NCA029

Animal Model Treatment Tumor Growth Inhibition
HCT116 Xenograft NCAO029 (intravenous) 83.6%

Compound 8o (NCA029
Non-SMC Xenograft o 63.01%

derivative)

Data sourced from Zhang et
al., 2024 and Li et al., 2025.[3]
[11]

Signaling Pathway

The primary mechanism of action for NCA029 involves the activation of the ATF3-dependent
integrated stress response pathway.
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Caption: ATF3-Dependent Integrated Stress Response Pathway activated by NCA029.

Experimental Protocols
Formulation of NCA029 for In Vivo Administration

A common vehicle for the in vivo delivery of NCA029 is a mixture of Dimethyl sulfoxide
(DMSO0), Polyethylene glycol 300 (PEG300), Tween-80, and saline.[10]

Materials:
e NCA029 powder

e DMSO
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 PEG300

e Tween-80

o Sterile Saline (0.9% NaCl)
 Sterile microcentrifuge tubes
e \Vortex mixer

e Sonicator (optional)
Procedure:

o Prepare the vehicle by mixing the components in the following ratio: 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline.

o To prepare the dosing solution, first dissolve the required amount of NCA029 powder in
DMSO.

e Add PEG300 to the solution and vortex thoroughly.
e Add Tween-80 and vortex again until the mixture is homogeneous.
» Finally, add the saline to reach the final desired concentration and volume. Vortex thoroughly.

« If necessary, sonicate the solution briefly to ensure complete dissolution.

The final solution should be clear. Prepare fresh on the day of dosing.

Protocol 1: Oral Administration of NCA029 in a DSS-
Induced Colitis Mouse Model

This protocol is designed to assess the efficacy of NCA029 in a model of inflammatory bowel
disease.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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